Cas no 1501-60-6 (1,3-Pentadiene,2-methyl-, (3Z)-)

1,3-Pentadiene,2-methyl-, (3Z)- structure
1501-60-6 structure
Product Name:1,3-Pentadiene,2-methyl-, (3Z)-
CAS No:1501-60-6
MF:C6H10
MW:82.1436018943787
CID:177678
PubChem ID:5365694
Update Time:2025-04-19

1,3-Pentadiene,2-methyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentadiene,2-methyl-, (3Z)-
    • (Z)-1,3-Pentadiene, 2-methyl-
    • 1,3-Pentadiene, 2-methyl-, (Z)-
    • UNII-AH1FE1D5EI
    • (Z)-CH2=CHC(CH3)=CHCH3
    • 3-Methyl-1,3-pentadiene, (3Z)-
    • (3Z)-3-methylpenta-1,3-diene
    • DTXSID401015955
    • (E)-3-Methyl-1,3-pentadiene
    • 2787-45-3
    • (Z)-3-methylpenta-1,3-diene
    • BOGRNZQRTNVZCZ-WAYWQWQTSA-N
    • 1501-60-6
    • (3E)-3-Methyl-1,3-pentadiene #
    • cis-3-Methyl-1,3-Pentadiene
    • AH1FE1D5EI
    • (Z)-3-Methyl-1,3-pentadiene
    • 1,3-Pentadiene, 3-methyl-, (Z)-
    • 3-Methyl-1,trans-3-pentadiene
    • AKOS006228068
    • Inchi: 1S/C6H10/c1-4-6(3)5-2/h4-5H,1H2,2-3H3/b6-5-
    • InChI Key: BOGRNZQRTNVZCZ-WAYWQWQTSA-N
    • SMILES: C(/C=C)(\C)=C/C

Computed Properties

  • Exact Mass: 82.0783
  • Monoisotopic Mass: 82.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 68.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.707
  • Boiling Point: 77°Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.421
  • PSA: 0
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